
Essential Safety and Operational Guide for 2-
Ethoxyphenol-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethoxyphenol-d5

Cat. No.: B019196 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Ethoxyphenol-d5 in a laboratory setting. The information is

targeted towards researchers, scientists, and professionals in drug development to ensure safe

handling and mitigate potential risks.

Chemical Identifier:

Name: 2-Ethoxyphenol-d5

Synonyms: 2-(Ethoxy-d5)phenol, Catechol Monoethyl Ether-d5[1][2]

CAS Number: 117320-30-6[1][3]

Molecular Formula: C₈H₅D₅O₂[3]

Molecular Weight: 143.19 g/mol [3][4]

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for 2-Ethoxyphenol-d5 is not readily available, the

hazards are expected to be similar to its non-deuterated analog, 2-Ethoxyphenol. The primary

hazards associated with 2-Ethoxyphenol include:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][6][7]
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Skin Irritation (Category 2): Causes skin irritation.[5][6][7]

Serious Eye Damage (Category 1): Causes serious eye damage.[5][6][7]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[5][6][7]

Combustible Liquid: May ignite if heated.[7]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

summarizes the recommended PPE for handling 2-Ethoxyphenol-d5, based on general

guidance for phenolic compounds and the SDS for 2-Ethoxyphenol.[8][9][10]
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Body Part Equipment Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn when there is

a risk of splashing.[8][10]

Hands Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Double gloving

is advised for enhanced

protection.[8][10][11]

Body Laboratory Coat

A flame-retardant lab coat that

is fully buttoned is required.[8]

[10] An apron may be

necessary for splash risks.[10]

Respiratory Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge if handling

outside a fume hood or if

aerosolization is possible.[8]

Feet Closed-Toe Shoes

Leather or chemically resistant

shoes that fully cover the feet

are required.[8][10]

Operational and Handling Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle 2-Ethoxyphenol-d5 in a certified chemical fume hood to minimize

inhalation exposure.[10][11]
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Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in good working order.[11][12]

Safe Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Review the

experimental protocol and have all required materials ready.[12]

Dispensing: When weighing or transferring the compound, do so within a chemical fume

hood. Avoid creating dust if in solid form.

Solution Preparation: When preparing solutions, slowly add the compound to the solvent to

avoid splashing.

General Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling, even if gloves were worn.[8][13] Avoid contact with skin, eyes, and clothing.[7]

[13]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][13]

Keep away from incompatible materials such as strong oxidizing agents, strong reducing

agents, alkali metals, and strong acids.[14]

Store away from heat, sparks, and open flames.[6][14]

Emergency and Disposal Plans
Immediate and appropriate responses to spills and proper waste disposal are crucial to prevent

contamination and exposure.

Spill Response
Evacuation: Evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.
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Containment: For liquid spills, use an inert absorbent material like clay or diatomaceous

earth to contain the spill.[6][13]

Cleanup:

Wear appropriate PPE, including double gloves (nitrile or neoprene).[10]

Carefully collect the absorbed material or spilled solid into a suitable, labeled waste

container.

Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap

and water.[12]

Decontamination: Decontaminate all equipment used for cleanup before reuse.

Reporting: Report the spill to the laboratory supervisor or safety officer.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[7][14]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[7][11][14] For phenol

exposure, polyethylene glycol (PEG 300 or 400)

can be used to wipe the skin.[11][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7][11][14]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7][14]
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Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste containing 2-Ethoxyphenol-d5 in a designated, properly

labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[5][6] Do not dispose of it down the drain or in regular trash.[6]

Experimental Workflow for Handling 2-Ethoxyphenol-
d5```dot
// Node Definitions prep [label="Preparation", fillcolor="#F1F3F4", fontcolor="#202124"]; ppe

[label="Don PPE", fillcolor="#4285F4", fontcolor="#FFFFFF"]; protocol [label="Review

Protocol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; handling [label="Handling",

fillcolor="#F1F3F4", fontcolor="#202124"]; fume_hood [label="Work in Fume Hood",

fillcolor="#34A853", fontcolor="#FFFFFF"]; weigh [label="Weigh/Transfer", fillcolor="#FBBC05",

fontcolor="#202124"]; dissolve [label="Prepare Solution", fillcolor="#FBBC05",

fontcolor="#202124"]; experiment [label="Perform Experiment", fillcolor="#FBBC05",

fontcolor="#202124"]; cleanup [label="Cleanup & Disposal", fillcolor="#F1F3F4",

fontcolor="#202124"]; decontaminate [label="Decontaminate Workspace", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; waste [label="Dispose of Waste", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; remove_ppe [label="Remove PPE", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; wash [label="Wash Hands", fillcolor="#34A853", fontcolor="#FFFFFF"];

end [label="End", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges prep -> ppe; prep -> protocol; ppe -> handling; protocol -> handling; handling ->

fume_hood; fume_hood -> weigh -> dissolve -> experiment; experiment -> cleanup; cleanup ->

decontaminate; cleanup -> waste; cleanup -> remove_ppe; decontaminate -> end; waste ->

end; remove_ppe -> wash -> end; }``` Caption: Workflow for safe handling of 2-Ethoxyphenol-
d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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